Cas no 2171989-18-5 (tert-butyl 2-(bromomethyl)-1,4-dioxa-8-azaspiro4.5decane-8-carboxylate)

• Product Name: tert-butyl 2-(bromomethyl)-1,4-dioxa-8-azaspiro4.5decane-8-carboxylate
• CAS No: 2171989-18-5
• MF: C₁₃H₂₂BrNO₄
• MW: 336.222083568573
• CID: 6162379
• PubChem ID: 165541876
• Update Time: 2025-07-21

tert-butyl 2-(bromomethyl)-1,4-dioxa-8-azaspiro4.5decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(bromomethyl)-1,4-dioxa-8-azaspiro4.5decane-8-carboxylate
• 2171989-18-5
• tert-butyl 2-(bromomethyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxylate
• EN300-1614761

• Inchi： 1S/C13H22BrNO4/c1-12(2,3)19-11(16)15-6-4-13(5-7-15)17-9-10(8-14)18-13/h10H,4-9H2,1-3H3
• InChI Key： RJVNDTLGIVUJSA-UHFFFAOYSA-N
• SMILES： BrCC1COC2(CCN(C(=O)OC(C)(C)C)CC2)O1

Computed Properties

• Exact Mass: 335.07322g/mol
• Monoisotopic Mass: 335.07322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 48Ų

Additional information on tert-butyl 2-(bromomethyl)-1,4-dioxa-8-azaspiro4.5decane-8-carboxylate

Comprehensive Overview of tert-butyl 2-(bromomethyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxylate (CAS No. 2171989-18-5)

The compound tert-butyl 2-(bromomethyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxylate (CAS No. 2171989-18-5) is a highly specialized spirocyclic derivative with significant applications in organic synthesis and pharmaceutical intermediates. Its unique molecular structure, featuring a spiro[4.5]decane core, makes it a valuable building block for constructing complex heterocyclic compounds. Researchers and chemists frequently search for this compound due to its role in drug discovery and medicinal chemistry, particularly in the development of bioactive molecules and small-molecule inhibitors.

One of the key features of tert-butyl 2-(bromomethyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxylate is its bromomethyl functional group, which provides a reactive site for further alkylation or nucleophilic substitution reactions. This property is particularly useful in peptide coupling and cross-coupling reactions, which are critical in modern synthetic chemistry. The tert-butyloxycarbonyl (Boc) protecting group enhances its stability, making it a preferred choice for multi-step synthesis workflows.

In recent years, the demand for spirocyclic compounds like CAS No. 2171989-18-5 has surged due to their prominence in targeted drug delivery and enzyme inhibition. Search trends indicate growing interest in Boc-protected intermediates and bromomethyl derivatives, as they are pivotal in designing kinase inhibitors and GPCR modulators. The compound’s versatility aligns with the rising focus on precision medicine and personalized therapeutics, addressing queries such as "spirocyclic compounds in drug development" and "Boc-protected reagents for organic synthesis."

From a synthetic methodology perspective, tert-butyl 2-(bromomethyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxylate is often employed in asymmetric synthesis and catalysis. Its 1,4-dioxa moiety contributes to solubility in polar solvents, facilitating reactions in green chemistry environments. This aligns with the increasing emphasis on sustainable synthesis and eco-friendly reagents, topics frequently searched in academic and industrial research circles.

Furthermore, the compound’s azaspiro scaffold is of particular interest in central nervous system (CNS) drug design, as it mimics natural product frameworks. Queries like "spirocyclic nitrogen heterocycles" and "Boc-protected spiro compounds" reflect its relevance in neuropharmacology and neurodegenerative disease research. Its compatibility with high-throughput screening also makes it a candidate for fragment-based drug discovery.

In summary, tert-butyl 2-(bromomethyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxylate (CAS No. 2171989-18-5) is a multifaceted compound with broad utility in advanced organic synthesis and pharmaceutical research. Its structural complexity and functional adaptability position it as a critical tool for addressing contemporary challenges in drug design and chemical biology.